Ethyl-(1,3-benzoxazol-2-yloxy)acetate

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: ethyl 2-(1,3-benzoxazol-2-yloxy)acetate
• InChI: InChI=1S/C11H11NO4/c1-2-14-10(13)7-15-11-12-8-5-3-4-6-9(8)16-11/h3-6H,2,7H2,1H3
• InChI Key: BUYDHXBTZLGVAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=NC2=CC=CC=C2O1

Description

Ethyl-(1,3-benzoxazol-2-yloxy)acetate is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.14 g (1.3 mmol) ethyl-hydroxyacetate is dissolved in 5 ml tetrahydrofurane and 0.06 g (1.6 mmol) 60% sodium hydride is added to it. After 20 minute stirring 0.16 g (1.1 mmol) 2-chloro-1,3-benzoxazole is added and the mixture is heated under reflux for 3 hours. The solvent is removed, the residue is dissolved in 15 ml water, extracted with 3×20 ml ethyl acetate. The united organic phase is dried over sodium sulfate and evaporated to obtain 0.21 g title compound as an oil. LC-MS[MH+]=222 (C11H11NO4 221.21)